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Compound of Interest

Compound Name: Lavendustin B

Cat. No.: B1674586 Get Quote

Introduction

Lavendustin B, identified by CAS number 125697-91-8, is a synthetic compound that has

garnered attention within the scientific community for its specific inhibitory activities.[1] This

technical guide provides a comprehensive overview of Lavendustin B, including its chemical

and physical properties, biological activities, and potential applications in research, particularly

for professionals in drug development and cellular biology.

Chemical and Physical Properties
Lavendustin B, with the molecular formula C₂₁H₁₉NO₅, possesses a molecular weight of 365.4

g/mol .[2] Its chemical name is 5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxybenzoic acid.

[2][3] The compound is typically an off-white to yellow solid.[4]

Table 1: Physicochemical Properties of Lavendustin B
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Property Value Source(s)

CAS Number 125697-91-8 [3][5][6]

Molecular Formula C₂₁H₁₉NO₅ [3][5][7]

Molecular Weight 365.4 g/mol [2][3][5]

IUPAC Name

5-[bis[(2-

hydroxyphenyl)methyl]amino]-

2-hydroxybenzoic acid

[2]

Synonyms

N,N-bis(2′-Hydroxybenzyl)-3-

aminosalicylic acid, 5-Amino-

(N,Nʹ-bis-2-

hydroxybenzyl)salicylic Acid

[4][5]

Appearance Off-white to yellow solid [4]

Melting Point 140-144°C [6]

Boiling Point 671.1±55.0 °C (Predicted) [6]

Density 1.423±0.06 g/cm³ (Predicted) [6]

Solubility

Soluble in DMF (10 mg/mL),

DMSO (10 mg/mL), and

Ethanol (10 mg/mL)

[3]

Storage Temperature -20°C [6]

Biological Activity and Uses in Research
Lavendustin B is a multi-target compound primarily utilized in biochemical and

pharmacological research.[8] Its key biological activities include the competitive inhibition of

glucose transporter 1 (Glut1), inhibition of the interaction between HIV-1 integrase and

LEDGF/p75, and weak inhibition of tyrosine kinases.[3][9]

Inhibition of Glucose Transporter 1 (Glut1)
Lavendustin B acts as a competitive inhibitor of Glut1 with a Ki value of 15 µM.[3] This

inhibition of the primary glucose transporter in many cell types makes it a valuable tool for
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studying cellular metabolism and the effects of glucose deprivation.

Experimental Protocol: Determination of Glut1 Inhibition

A common method to determine the inhibitory constant (Ki) for a competitive inhibitor of Glut1

involves measuring the uptake of a labeled glucose analog, such as 2-deoxy-D-[³H]glucose, in

a cellular system (e.g., human erythrocytes or a specific cell line) in the presence and absence

of the inhibitor. The experimental workflow can be summarized as follows:

Caption: Workflow for determining Glut1 inhibition by Lavendustin B.

Inhibition of HIV-1 Integrase-LEDGF/p75 Interaction
Lavendustin B has been identified as an inhibitor of the interaction between HIV-1 integrase

and the lens epithelium-derived growth factor (LEDGF/p75), a crucial cellular cofactor for viral

replication.[9] The reported IC₅₀ for this inhibition is 94.07 µM.[3] This activity makes it a

scaffold of interest in the development of novel anti-HIV therapies.

Signaling Pathway: HIV-1 Integration and Inhibition

The integration of the HIV-1 genome into the host cell's DNA is a critical step in the viral life

cycle, mediated by the viral enzyme integrase and the cellular cofactor LEDGF/p75.

Lavendustin B disrupts this interaction.

HIV-1 Host Cell

HIV-1 Integrase LEDGF/p75Binding Host DNATetheringLavendustin B Inhibits Interaction

Click to download full resolution via product page

Caption: Inhibition of HIV-1 Integrase-LEDGF/p75 interaction by Lavendustin B.

Weak Tyrosine Kinase Inhibition
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Lavendustin B is characterized as a weak inhibitor of tyrosine kinases, with a reported IC₅₀ of

0.49 µg/ml.[3] This property makes it a suitable negative control for its structural analog,

Lavendustin A, which is a potent tyrosine kinase inhibitor.[3][4] The ability to differentiate

between specific tyrosine kinase inhibition and other cellular effects is crucial in signal

transduction research.

Safety and Handling
Lavendustin B is intended for research use only and is not for human or veterinary use.[3]

Standard laboratory safety protocols should be followed when handling this compound. This

includes wearing appropriate personal protective equipment such as gloves, safety glasses,

and a lab coat. The material safety data sheet (MSDS) should be consulted for detailed safety

information.[10] The compound should be stored at -20°C in a dry place.[6]

Conclusion
Lavendustin B is a versatile research tool with well-defined inhibitory activities against Glut1

and the HIV-1 integrase-LEDGF/p75 interaction. Its weak activity against tyrosine kinases also

provides a valuable control for related studies. The data and experimental frameworks

presented in this guide are intended to support researchers and drug development

professionals in leveraging the unique properties of Lavendustin B for their scientific inquiries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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